Cas no 1444375-32-9 (6-fluoro-N-[4-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butyl]pyridine-3-carboxamide)

• Product Name: 6-fluoro-N-[4-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butyl]pyridine-3-carboxamide
• CAS No: 1444375-32-9
• MF: C₁₆H₁₈FN₃O₂
• MW: 303.331427097321
• CID: 6467816
• PubChem ID: 75375619
• Update Time: 2025-08-03

6-fluoro-N-[4-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1444375-32-9
• EN300-26593374
• 6-FLUORO-N-[4-(2-METHYL-6-OXOPYRIDIN-1-YL)BUTYL]PYRIDINE-3-CARBOXAMIDE
• 6-fluoro-N-[4-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butyl]pyridine-3-carboxamide
• Z1314284424
• AKOS033249150
• SCHEMBL22274902

• Inchi： 1S/C16H18FN3O2/c1-12-5-4-6-15(21)20(12)10-3-2-9-18-16(22)13-7-8-14(17)19-11-13/h4-8,11H,2-3,9-10H2,1H3,(H,18,22)
• InChI Key： QTHPXNFVASPZOV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(NCCCCN1C(C=CC=C1C)=O)=O

Computed Properties

• Exact Mass: 303.13830499g/mol
• Monoisotopic Mass: 303.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.3Ų

Additional information on 6-fluoro-N-[4-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butyl]pyridine-3-carboxamide

Comprehensive Overview of 6-fluoro-N-[4-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butyl]pyridine-3-carboxamide (CAS No. 1444375-32-9)

The compound 6-fluoro-N-[4-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butyl]pyridine-3-carboxamide (CAS No. 1444375-32-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine-3-carboxamide core with a fluoro substitution and a 6-methyl-2-oxo-1,2-dihydropyridin-1-yl side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The 6-fluoro-N-[4-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butyl]pyridine-3-carboxamide compound aligns with this trend, as its structural features suggest potential interactions with key enzymatic targets. For instance, the fluoro group is often employed to enhance metabolic stability and binding affinity, while the 2-oxo-1,2-dihydropyridin-1-yl moiety may contribute to its selectivity. These attributes make it a subject of interest for researchers exploring targeted therapies for complex diseases.

The synthesis and characterization of CAS No. 1444375-32-9 involve sophisticated organic chemistry techniques, including amide coupling and heterocyclic ring formation. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC purification are critical for ensuring the compound's purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to produce this compound with minimal environmental impact. This aligns with the broader industry shift toward sustainable practices.

One of the most frequently searched questions related to this compound is its potential biological activity and mechanism of action. Preliminary studies suggest that 6-fluoro-N-[4-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butyl]pyridine-3-carboxamide may exhibit inhibitory effects on specific protein kinases, which are implicated in cellular signaling pathways. This has sparked interest in its application for cancer research and inflammatory diseases, areas where kinase inhibitors have shown remarkable success. However, further in vitro and in vivo studies are needed to validate these hypotheses.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of this compound. By systematically modifying its functional groups, researchers aim to optimize its pharmacokinetic properties and therapeutic efficacy. For example, the 6-methyl and 2-oxo groups on the dihydropyridine ring could be fine-tuned to enhance bioavailability or reduce off-target effects. Such investigations are crucial for translating this molecule from the lab bench to clinical applications.

In conclusion, 6-fluoro-N-[4-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butyl]pyridine-3-carboxamide (CAS No. 1444375-32-9) represents a fascinating area of research with broad implications for drug discovery. Its structural complexity, combined with its potential biological activities, positions it as a valuable tool for scientists exploring precision medicine and molecular therapeutics. As the field evolves, this compound may play a pivotal role in addressing unmet medical needs and advancing our understanding of disease mechanisms.